Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate

• IUPAC Name: ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• InChI: InChI=1S/C11H17NO3/c1-2-15-11(14)7-3-8-5-10(13)6-9(4-7)12-8/h7-9,12H,2-6H2,1H3
• InChI Key: YPFLZILYILGHIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2CC(=O)CC(C1)N2
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• CAS No.: 1215183-26-8

Description

Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate is a chemical compound with the formula C11H18ClNO3. It is related to the 9-azabicyclo[3.3.1]nonane class of compounds.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. A practical, three-step synthetic route to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), an unhindered, stable class of nitroxyl radical, has been developed.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 47 bond(s). There are 24 non-H bond(s), 8 multiple bond(s), 5 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 3 six-membered ring(s), 1 eight-membered ring(s), 1 ester(s) (aliphatic), 1 ketone(s) (aliphatic), and 1 tertiary amine(s) (aliphatic).

Chemical Reactions Analysis

9-Azabicyclo[3.3.1]nonane N-oxyl (ABNO) efficiently catalyzes the oxidation of alcohols to afford the corresponding carbonyl compounds.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 247.72. The boiling point and other physical properties are not mentioned in the search results.

Scientific Research Applications

Structural Analysis

Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate and its derivatives have been studied for their structural characteristics using various spectroscopic methods. For instance, Arias-Pérez et al. (1995) conducted a study using 1H, 13C, and 2D NMR spectroscopy to establish the conformational behavior of similar compounds. They found that the piperidone ring exhibits a slightly flattened chair conformation, offering insights into the structural aspects of these compounds (Arias-Pérez et al., 1995).

Synthesis and Stereochemistry

Research has focused on synthesizing various stereocontrolled isomers of related azabicyclo compounds. Mulzer et al. (2000) achieved the stereocontrolled synthesis of all eight stereoisomers of 2-Oxo-3-(N-Cbz-amino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid ester, demonstrating the versatility in synthesizing such compounds (Mulzer et al., 2000). Additionally, Vafina et al. (2003) explored the stereochemical aspects of Michael reactions involving methyl (ethyl) 3-benzyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylates, contributing to the understanding of their stereochemistry (Vafina et al., 2003).

Conformational Analysis

Studies like those conducted by Bok and Speckamp (1979) describe the synthesis of 7-substituted-3-azabicyclo[3.3.1]nonanes and their conformational analysis. They found that these compounds show varying reactivity towards nucleophilic reagents, indicating their potential in diverse chemical applications (Bok & Speckamp, 1979).

NMR Spectroscopy in Structural Elucidation

Klepikova et al. (2003) utilized 1H NMR spectroscopy to study the steric structure of 7-alkoxyalkyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ones, revealing that these compounds exist in a double chair conformation in solution. This kind of research is critical for understanding the dynamic nature of these molecules (Klepikova et al., 2003).

Catalytic Applications

Shibuya et al. (2009) developed a synthetic route for 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), which exhibits a highly active nature in the catalytic oxidation of alcohols. This highlights the potential catalytic applications of derivatives of this compound (Shibuya et al., 2009).

Peptidomimetic Applications

Mandal et al. (2005) reported on the synthesis of azabicyclo[XY.0]alkane amino acids, highlighting their use as rigid dipeptide mimetics in peptide-based drug discovery (Mandal et al., 2005).

Safety and Hazards

The safety information for Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate includes several precautionary statements. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, to avoid getting it in eyes, on skin, or on clothing, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Mode of Action

The specific mode of action of Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate is currently unknown . The interaction of this compound with its targets and the resulting changes at the molecular level are subjects of ongoing research.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Ethyl 7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound is relatively stable under standard laboratory conditions, but it may degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound can result in cumulative effects on cellular function, including changes in gene expression, enzyme activity, and metabolic flux .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects on cellular function, while higher doses can lead to significant changes in cell signaling pathways, gene expression, and metabolic processes . Threshold effects have been observed, where a certain dosage is required to elicit a measurable response . Additionally, high doses of the compound may result in toxic or adverse effects, including cell death and tissue damage .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with enzymes and cofactors . The compound can inhibit enzymes involved in cell wall synthesis and other metabolic processes, leading to changes in metabolic flux and metabolite levels . Additionally, it may interact with cofactors such as NADH and FADH2, affecting their role in cellular respiration and energy production .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors, including its chemical structure and interactions with transporters and binding proteins . The compound can be transported across cell membranes through passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cell, it may bind to proteins and other biomolecules, affecting its localization and accumulation within different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the cytoplasm, nucleus, or mitochondria, depending on its interactions with cellular proteins and other biomolecules . This localization can influence its ability to interact with enzymes, transcription factors, and other regulatory proteins, thereby affecting its overall biochemical activity .

Synthesis routes and methods

Procedure details

9-Benzyl-7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid ethyl ester (11.1 g, 36.8 mmol) was dissolved in methanol (30 mL) and added to a suspension of palladium hydroxide (1 g) in methanol (10 mL) in a Parr bottle. The Parr bottle was filled with hydrogen (30 psi) and evacuated three times. The Parr bottle was refilled with hydrogen (30 psi) and shook for 12 h. The suspension was filtered through Celite and concentrated under vacuum to give 7.81 g (quantitative yield) of 7-oxo-9-aza-bicyclo[3.3.1]nonane-3-carboxylic acid ethyl ester as a yellow oil. Retention time (min)=0.369, method [1], MS(ESI) 212.1 (M+H).